Cas no 1807152-82-4 (Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate
• CAS No: 1807152-82-4
• MF: C₁₃H₁₁ClF₃NO₂S
• MW: 337.745151758194
• CID: 4791960
• Update Time: 2025-05-19

Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H11ClF3NO2S/c1-2-20-12(19)5-8-3-4-11(21-13(15,16)17)9(6-14)10(8)7-18/h3-4H,2,5-6H2,1H3
• InChI Key： AIILQBOWBSKMBD-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)OCC)=C1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate

Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate (CAS No. 1807152-82-4): A Comprehensive Overview

Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate, identified by its CAS number 1807152-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a complex aromatic structure, featuring both electrophilic and nucleophilic sites that make it a versatile intermediate in synthetic chemistry. Its unique structural attributes have positioned it as a subject of interest for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate consists of a phenyl ring substituted with multiple functional groups. The presence of a 3-chloromethyl group introduces a reactive site for nucleophilic substitution reactions, while the 2-cyano group contributes to the molecule's electronic properties, influencing its reactivity and potential interactions with biological targets. Additionally, the 4-(trifluoromethylthio) moiety adds a layer of electronic richness, enhancing the compound's potential utility in drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural features of Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate make it an attractive candidate for such endeavors. Specifically, the combination of the 3-chloromethyl and 2-cyano groups provides multiple points for interaction with biological molecules, which can be exploited to modulate enzyme activity or receptor binding. This has led to several studies exploring its potential as a lead compound in the discovery of new pharmaceuticals.

One of the most compelling aspects of this compound is its role in the synthesis of more complex molecules. The reactive sites present in its structure allow for further functionalization, enabling chemists to construct intricate scaffolds that mimic natural products or designed heterocycles. Such scaffolds are often pivotal in developing drugs with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity.

The use of computational methods has also been instrumental in understanding the behavior of Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate. Molecular modeling studies have provided insights into its interactions with potential biological targets, helping researchers to predict and optimize its pharmacological activity. These studies often involve docking simulations, where the compound is computationally screened against databases of protein structures to identify high-affinity binding sites. Such approaches have been particularly valuable in accelerating the drug discovery process.

In addition to its synthetic utility, Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate has been investigated for its potential role in medicinal chemistry. Researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The presence of both electrophilic and nucleophilic centers allows for selective modifications that can fine-tune the compound's activity against specific targets. This flexibility has made it a valuable tool for designing molecules with tailored pharmacological profiles.

The trifluoromethylthio group (4-(trifluoromethylthio)) is another key feature that contributes to the compound's appeal. This moiety is known to enhance metabolic stability and binding affinity in many drug candidates. Its electron-withdrawing properties can also influence the electronic distribution across the molecule, affecting both reactivity and interactions with biological targets. These characteristics have led to its incorporation in numerous lead compounds that have advanced into clinical development.

The synthesis of Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct its framework efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are crucial factors in pharmaceutical development.

Ongoing research continues to uncover new applications for this compound. For instance, studies have explored its potential as an intermediate in the synthesis of agrochemicals, where similar structural motifs are often found due to their favorable physicochemical properties. The versatility of Ethyl 3-chloromethyl-2-cyano-4-(trifluoromethylthio)phenylacetate makes it a valuable building block for diverse chemical transformations.

The future prospects for this compound are promising, with ongoing investigations aimed at expanding its utility further. Researchers are exploring novel synthetic routes that could improve accessibility and scalability, while also investigating new derivatives that might exhibit enhanced biological activity. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and chemical innovation.